Cas no 2137690-81-2 (3-(4,4-Dimethylpentan-2-yl)thiophene-2-carboxylic acid)

• Product Name: 3-(4,4-Dimethylpentan-2-yl)thiophene-2-carboxylic acid
• CAS No: 2137690-81-2
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 6223190
• PubChem ID: 165454224
• Update Time: 2025-07-21

3-(4,4-Dimethylpentan-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-716468
• 2137690-81-2
• 3-(4,4-dimethylpentan-2-yl)thiophene-2-carboxylic acid
• 3-(4,4-Dimethylpentan-2-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C12H18O2S/c1-8(7-12(2,3)4)9-5-6-15-10(9)11(13)14/h5-6,8H,7H2,1-4H3,(H,13,14)
• InChI Key： MMQGWFOXIVEICU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C(C)CC(C)(C)C

Computed Properties

• Exact Mass: 226.10275099g/mol
• Monoisotopic Mass: 226.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(4,4-Dimethylpentan-2-yl)thiophene-2-carboxylic acid

Comprehensive Analysis of 3-(4,4-Dimethylpentan-2-yl)thiophene-2-carboxylic acid (CAS No. 2137690-81-2)

3-(4,4-Dimethylpentan-2-yl)thiophene-2-carboxylic acid (CAS No. 2137690-81-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This thiophene derivative is characterized by its unique molecular structure, combining a carboxylic acid functional group with a branched alkyl chain, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, polymer chemistry, and agrochemical formulations, aligning with current trends in sustainable and high-performance material development.

The compound’s CAS number 2137690-81-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its systematic name, 3-(4,4-Dimethylpentan-2-yl)thiophene-2-carboxylic acid, reflects the IUPAC nomenclature rules, emphasizing the thiophene ring substitution at the 2-position. This structural feature is pivotal for its reactivity, particularly in cross-coupling reactions and bioconjugation, which are hot topics in green chemistry and biomedical engineering. Recent studies highlight its role in designing bioactive molecules, addressing common search queries like "thiophene-based drug candidates" or "carboxylic acid derivatives in medicinal chemistry."

From an industrial perspective, 3-(4,4-Dimethylpentan-2-yl)thiophene-2-carboxylic acid is valued for its stability and solubility in organic solvents, facilitating its use in high-throughput screening and catalyst development. Its lipophilic properties make it suitable for drug delivery systems, a trending topic in nanotechnology forums. Additionally, the compound’s potential in organic electronics aligns with the growing demand for flexible materials and conductive polymers, frequently searched terms in material science communities.

Quality control of CAS 2137690-81-2 involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with GMP standards. These protocols address frequent user concerns about purity verification and batch-to-batch consistency, critical for pharmaceutical intermediates. The compound’s synthesis often involves palladium-catalyzed reactions, a method widely discussed in synthetic chemistry circles due to its efficiency and scalability.

Environmental and safety profiles of 3-(4,4-Dimethylpentan-2-yl)thiophene-2-carboxylic acid are rigorously evaluated, with data available in SDS documentation. Its low ecotoxicity supports its inclusion in sustainable chemistry initiatives, resonating with searches for "eco-friendly chemical synthesis." Furthermore, its applications in biodegradable materials and renewable energy storage solutions reflect broader industry shifts toward carbon-neutral technologies.

In conclusion, 3-(4,4-Dimethylpentan-2-yl)thiophene-2-carboxylic acid (CAS No. 2137690-81-2) exemplifies innovation at the intersection of organic chemistry and applied sciences. Its multifaceted utility—from preclinical research to industrial catalysis—positions it as a compound of enduring relevance, answering pressing questions in R&D and manufacturing sectors worldwide.